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Compound of Interest

Compound Name: C22:1 Ceramide-d7
Cat. No.: B15553261
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical, chemical,
and biological characteristics of C22:1 Ceramide-d7. The information is tailored for
professionals in research, scientific, and drug development fields, with a focus on delivering
precise data, detailed experimental protocols, and clear visual representations of relevant
biological pathways and experimental workflows.

Core Physical and Chemical Characteristics

C22:1 Ceramide-d7, a deuterated form of N-erucoyl-D-erythro-sphingosine, is a valuable tool
in lipidomics research, primarily utilized as an internal standard for the accurate quantification
of its non-deuterated counterpart in complex biological samples. Its physical and chemical
properties are summarized below.
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Property

Value

Source(s)

Chemical Name

N-erucoyl-D-erythro-
sphingosine-d7

[1]

C22:1 Ceramide (d18:1-

Synonym(s) d7/22:1)

CAS Number 2342574-57-4 [1]
Molecular Formula CaoH70D7NO3 [1112]
Molecular Weight 627.09 g/mol [1][2]
Physical Form Solid [1]
Color White [1]
Purity >99% [1]
Storage Conditions -20°C [1]

Typical Concentration

1 mg/mL in a suitable organic

solvent

Solubility

Soluble in organic solvents
such as ethanol, DMSO, and
dimethylformamide. Specific
quantitative data for the
deuterated form is not readily
available, but is expected to be
similar to other very-long-chain

ceramides.

This is a general statement
based on the properties of
similar lipids. For C24:1
ceramide, solubility is reported
as ~3 mg/mL in ethanol and
>5.5 mg/mL in dimethyl
formamide.

Ceramide Signhaling Pathways: The Role of Very-
Long-Chain Ceramides

Ceramides are central bioactive lipids involved in a multitude of cellular processes, including
apoptosis, cell cycle regulation, inflammation, and cellular stress responses. The biological
function of a ceramide is intricately linked to the length of its fatty acid chain. Very-long-chain
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ceramides (VLC-Cer), such as C22:1 ceramide, have distinct roles compared to their long-
chain counterparts.

VLC-Cer are integral components of cellular membranes and are involved in maintaining
membrane structure and fluidity. They are synthesized in the endoplasmic reticulum through
the action of ceramide synthases (CerS). Specifically, CerS2 is responsible for the synthesis of
VLC-Cer, including those with C22 and C24 acyl chains.

While specific signaling pathways directly initiated by C22:1 ceramide are not extensively
detailed in current literature, it is understood to contribute to the overall pool of VLC-Cer, which
collectively influence cellular signaling. These lipids can modulate the activity of various
kinases and phosphatases. For instance, ceramides can activate protein phosphatases like
PP1 and PP2A, which in turn can dephosphorylate and regulate the activity of key signaling
proteins such as Akt and members of the PKC family. Furthermore, ceramides are known to be
involved in the activation of stress-activated protein kinases like JNK.

Below is a generalized diagram of ceramide-mediated signaling pathways.
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A simplified diagram of ceramide signaling pathways.

Experimental Protocols: Quantification of C22:1
Ceramide-d7 by LC-MS/MS
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The use of a deuterated internal standard like C22:1 Ceramide-d7 is crucial for the accurate
and precise quantification of endogenous C22:1 ceramide in biological matrices. Liquid
chromatography-tandem mass spectrometry (LC-MS/MS) is the method of choice for this
analysis.[3][4][5] Below is a detailed, generalized protocol based on established methods for
very-long-chain ceramide analysis.[3][4][5]

1. Sample Preparation (Protein Precipitation)

e To 50 pL of plasma or serum sample, add 10 pL of a known concentration of C22:1
Ceramide-d7 internal standard solution.

e Add 200 pL of a cold organic solvent mixture (e.g., isopropanol or a chloroform:methanol
solution) to precipitate proteins.

» Vortex the mixture vigorously for 1 minute.

o Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated
proteins.

o Carefully transfer the supernatant to a clean tube for analysis.
2. Liquid Chromatography (LC)

e Column: A C18 or a more specialized column for lipid separation is recommended (e.g., a C8
or phenyl-hexyl column).

e Mobile Phase A: Water with a small amount of formic acid (e.g., 0.1-0.2%) to aid in
ionization.

» Mobile Phase B: An organic solvent mixture such as acetonitrile/isopropanol (e.g., 60:40, v/v)
with 0.1-0.2% formic acid.

o Gradient: A gradient elution is typically used, starting with a higher percentage of mobile
phase A and gradually increasing the percentage of mobile phase B to elute the lipids.

o Flow Rate: A typical flow rate is between 0.3 and 0.6 mL/min.

e Injection Volume: 5-10 uL of the extracted sample.
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3. Tandem Mass Spectrometry (MS/MS)

 lonization Mode: Positive electrospray ionization (ESI+).
o Detection Mode: Multiple Reaction Monitoring (MRM).
 MRM Transitions:

o For C22:1 Ceramide (endogenous): Monitor the transition of the precursor ion [M+H]* to a
specific product ion.

o For C22:1 Ceramide-d7 (internal standard): Monitor the transition of its corresponding
deuterated precursor ion to the same product ion. The product ion often corresponds to
the sphingoid base after the loss of the fatty acyl chain.

o Data Analysis: The concentration of the endogenous C22:1 ceramide is determined by
comparing the peak area ratio of the analyte to the internal standard against a calibration
curve prepared with known concentrations of non-deuterated C22:1 ceramide and a fixed
concentration of the deuterated internal standard.
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A schematic of the LC-MS/MS workflow for ceramide quantification.

Conclusion
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C22:1 Ceramide-d7 is an indispensable tool for researchers investigating the roles of very-
long-chain ceramides in health and disease. Its well-defined physical and chemical properties,
coupled with robust analytical methods, enable precise and accurate quantification. While the
specific signaling pathways of C22:1 ceramide are still an active area of research, its
contribution to the pool of very-long-chain ceramides implicates it in critical cellular processes.
The methodologies and information provided in this guide are intended to support the scientific
community in advancing our understanding of ceramide biology and its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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